Cas no 20562-59-8 (2H-Indeno[2,1-d]isoxazole(8CI,9CI))
20562-59-8 structure
Product Name:2H-Indeno[2,1-d]isoxazole(8CI,9CI)
CAS No:20562-59-8
MF:C10H7NO
MW:157.168682336807
CID:241265
PubChem ID:45099161
Update Time:2025-04-19
2H-Indeno[2,1-d]isoxazole(8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2H-Indeno[2,1-d]isoxazole(8CI,9CI)
- 2H-indeno[2,1-d][1,2]oxazole
- DTXSID90667782
- 20562-59-8
- 2h-indeno[2,1-d]isoxazole
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- Inchi: 1S/C10H7NO/c1-2-4-9-7(3-1)5-8-6-11-12-10(8)9/h1-6,11H
- InChI Key: GCIPQLIBIYSPEB-UHFFFAOYSA-N
- SMILES: O1C2C(=CN1)C=C1C=CC=CC=21
Computed Properties
- Exact Mass: 157.05281
- Monoisotopic Mass: 157.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.9A^2
- XLogP3: 3
Experimental Properties
- PSA: 21.26
2H-Indeno[2,1-d]isoxazole(8CI,9CI) Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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